Cas no 2172605-20-6 ((6-methyl-1,4-dioxan-2-yl)methanamine)

• Product Name: (6-methyl-1,4-dioxan-2-yl)methanamine
• CAS No: 2172605-20-6
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6212546
• PubChem ID: 74338285
• Update Time: 2025-06-09

(6-methyl-1,4-dioxan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-methyl-1,4-dioxan-2-yl)methanamine
• 2172605-20-6
• EN300-1627243

• Inchi： 1S/C6H13NO2/c1-5-3-8-4-6(2-7)9-5/h5-6H,2-4,7H2,1H3
• InChI Key： VCXBZBVJDRCQRW-UHFFFAOYSA-N
• SMILES： O1C(C)COCC1CN

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on (6-methyl-1,4-dioxan-2-yl)methanamine

Introduction to (6-methyl-1,4-dioxan-2-yl)methanamine (CAS No. 2172605-20-6)

(6-methyl-1,4-dioxan-2-yl)methanamine, with the CAS number 2172605-20-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of dioxane derivatives, which have garnered considerable attention due to their versatile applications in synthetic chemistry and potential biological activities.

The structure of this molecule features a dioxane ring substituted with a methyl group at the 6-position and an amine group at the 2-position. This unique arrangement imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The dioxane moiety is known for its stability and ability to participate in various chemical reactions, while the amine group provides a site for further functionalization.

In recent years, there has been growing interest in dioxane derivatives due to their potential applications in drug development. Specifically, compounds with similar structures have been explored for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the amine group in (6-methyl-1,4-dioxan-2-yl)methanamine suggests that it could serve as a precursor for the synthesis of bioactive molecules targeting various disease pathways.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have utilized dioxane derivatives to develop novel therapeutic agents by leveraging the inherent reactivity of the dioxane ring and the amine group. For instance, studies have shown that modifications at the 6-position of the dioxane ring can significantly alter the biological activity of the molecule, making it a crucial parameter in drug design.

The synthesis of (6-methyl-1,4-dioxan-2-yl)methanamine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a suitable dioxane precursor, followed by functionalization at the 6-position with a methyl group. Subsequent introduction of an amine group at the 2-position completes the molecular structure. These synthetic strategies are well-documented in organic chemistry literature and demonstrate the compound's feasibility for industrial-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of (6-methyl-1,4-dioxan-2-yl)methanamine's properties. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable information for drug design. These simulations have shown that the compound can bind to specific receptors and enzymes, suggesting its potential as an active pharmaceutical ingredient (API).

The pharmaceutical industry has shown particular interest in dioxane derivatives due to their structural versatility and biological activity. Companies are actively exploring new synthetic routes to optimize yields and purity, ensuring that these compounds can be produced efficiently for preclinical and clinical studies. The demand for high-quality intermediates like (6-methyl-1,4-dioxan-2-yl)methanamine is expected to rise as more research focuses on developing innovative therapeutics.

In addition to pharmaceutical applications, this compound has potential uses in other industries. For example, it can serve as a ligand in catalytic processes or as a component in specialty chemicals. Its stability and reactivity make it suitable for various industrial applications where precise control over molecular structure is essential.

The safety profile of (6-methyl-1,4-dioxan-2-yl)methanamine is another critical consideration. While it does not fall under any hazardous or controlled substance classifications, proper handling procedures should still be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to standard safety protocols, including personal protective equipment (PPE) and proper ventilation.

Future research directions for this compound include exploring its role in developing new drugs and understanding its mechanism of action at a molecular level. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel therapeutic agents with significant clinical benefits.

In conclusion, (6-methyl-1,4-dioxan-2-yl)methanamine (CAS No. 2172605-20-6) is a versatile compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its stability and reactivity enhance its utility in various chemical processes. As research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and developing innovative solutions is undeniable.